Cas no 25187-00-2 ((2-iodophenyl)-phenyl-methanone)

• Product Name: (2-iodophenyl)-phenyl-methanone
• CAS No: 25187-00-2
• MF: C₁₃H₉IO
• MW: 308.114435911179
• MDL: MFCD00270108
• CID: 241521
• PubChem ID: 2759359
• Update Time: 2025-04-19

(2-iodophenyl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-iodophenyl)phenyl-
• (2-iodophenyl)-phenylmethanone
• 2-IODOBENZOPHENONE
• 2'-iodobenzophenone
• 2-iodophenyl phenyl ketone
• o-Iodobenzophenone
• (2-iodophenyl)-phenyl-methanone
• SCHEMBL154090
• CS-0156556
• Fmoc-(S)-3-Amino-3-(2-nitro-phenyl)-propionicacid
• SY016882
• MFCD00270108
• DTXSID00374758
• D82068
• FT-0638502
• (2-iodanylphenyl)-phenyl-methanone
• 25187-00-2
• AKOS009338884
• (2-iodophenyl)(phenyl)methanone
• Methanone, (2-iodophenyl)phenyl-
• A817689
• FS-4468
• I-7530
• DB-021235

• MDL： MFCD00270108
• Inchi： 1S/C13H9IO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9H
• InChI Key： MEIFVWINIHKENC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 307.97000
• Monoisotopic Mass: 307.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1,63 g/cm3
• Melting Point: 31-32 ºC
• Boiling Point: 390.3°Cat760mmHg
• Flash Point: 189.9°C
• Refractive Index: 1.647
• PSA: 17.07000
• LogP: 3.52220

(2-iodophenyl)-phenyl-methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones